Cas no 446831-28-3 (3-(Piperazin-1-YL)benzoic acid)
446831-28-3 structure
Product Name:3-(Piperazin-1-YL)benzoic acid
CAS No:446831-28-3
MF:C11H14N2O2
MW:206.241062641144
MDL:MFCD03444416
CID:68135
PubChem ID:2760433
Update Time:2025-04-18
3-(Piperazin-1-YL)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperazin-1-yl)benzoic acid
- 3-piperazin-1-ylbenzoic acid
- 3-Piperazin-1-yl-benzoic acid dihydrochloride
- 3-piperazin-1-ylbenzoic acid(SALTDATA: FREE)
- 1-(3-Carboxyphenyl)piperazine
- 1-(3-carboxyphenyl) piperazine
- 3-(1-Piperazinyl)benzoic acid
- 3-(1-PIPERAZINYL)-BENZOIC ACID
- 3-(1-Piperazinyl)benzoicacid
- PubChem12239
- 3-piperazinylbenzoic acid
- Oprea1_510166
- 3-Piperazin-1-yl-benzoic acid
- 1-(3-Carboxyphenyl)-piperazine
- Benzoic acid,3-(1-piperazinyl)-
- EBD31861
- Benzoic acid, 3-(1-piperazinyl)-
- SBB068003
- TRA0085420
- R
- MFCD03444416
- AMY5025
- AB15441
- J-510932
- AKOS000101189
- CS-0208459
- FT-0604287
- SCHEMBL117252
- AC-2739
- DTXSID30375157
- AT-057/41429349
- 3-PIPERAZINOBENZOIC ACID
- AS-31028
- 3-piperazin-1-yl-benzoic acid, AldrichCPR
- SY002774
- 446831-28-3
- A7098
- 3-(Piperazin-1-YL)benzoic acid
-
- MDL： MFCD03444416
- Inchi： 1S/C11H14N2O2/c14-11(15)9-2-1-3-10(8-9)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2,(H,14,15)
- InChI Key： GHDMVTUOLYXWCO-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 206.10600
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 52.6
Experimental Properties
- Flash Point: 215℃
- PSA: 52.57000
- LogP: 1.18820
3-(Piperazin-1-YL)benzoic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Piperazin-1-YL)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0081-1g |
3-Piperazin-1-yl-benzoic acid |
446831-28-3 | 96% | 1g |
661.47CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0081-5g |
3-Piperazin-1-yl-benzoic acid |
446831-28-3 | 96% | 5g |
2204.91CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0081-25g |
3-Piperazin-1-yl-benzoic acid |
446831-28-3 | 96% | 25g |
8819.64CNY | 2021-05-07 | |
| TRC | P475295-10mg |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P475295-50mg |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P475295-100mg |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY002774-0.25g |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | >95% | 0.25g |
¥295.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY002774-1g |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | >95% | 1g |
¥710.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY002774-5g |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | >95% | 5g |
¥2450.00 | 2025-04-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P45000-250mg |
3-(Piperazin-1-yl)benzoic Acid |
446831-28-3 | 250mg |
¥589.0 | 2021-09-08 |
3-(Piperazin-1-YL)benzoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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